Trivanadium ytterbium nonaoxide

Specification

• CAS No.: 93585-69-4
• Molecular Formula: O9V3Yb-15
• Molecular Weight: 469.86 g/mol
• IUPAC Name: oxygen(2-);vanadium;ytterbium(3+)
• Standard InChI: InChI=1S/9O.3V.Yb/q9*-2;;;;+3
• Standard InChI Key: PFZPEJMZFUPPNZ-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[V].[V].[V].[Yb+3]
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[V].[V].[V].[Yb+3]

Introduction

Chemical Identity and Structural Characteristics

Trivanadium ytterbium nonaoxide, represented by the molecular formula O9V3Yb-15, is an inorganic compound with a molecular weight of 469.86 g/mol. The compound is identified in chemical databases by its PubChem CID 44152282 and CAS registry number 93585-69-4. The European Community (EC) has assigned it the number 297-564-5, which serves as an identifier within European regulatory frameworks.

The chemical structure of trivanadium ytterbium nonaoxide incorporates three vanadium atoms, one ytterbium atom, and nine oxygen atoms. The formula can be interpreted as containing one ytterbium(3+) cation and nine oxygen(2-) anions, along with three vanadium atoms. This composition suggests a complex three-dimensional structure typical of mixed metal oxides.

Chemical Representation Systems

For computational and database purposes, trivanadium ytterbium nonaoxide can be represented using several chemical notation systems as shown in Table 1.

Table 1: Chemical Representation Systems for Trivanadium Ytterbium Nonaoxide

Representation System	Notation
SMILES	[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[V].[V].[V].[Yb+3]
InChI	InChI=1S/9O.3V.Yb/q9*-2;;;;+3
InChIKey	PFZPEJMZFUPPNZ-UHFFFAOYSA-N

The SMILES notation indicates the ionic nature of the compound, showing separately charged oxygen atoms (O-2), vanadium atoms, and the ytterbium ion (Yb+3). This representation suggests that the compound exists as a complex ionic structure rather than a molecular compound with distinct covalent bonds.

Physical and Chemical Properties

While specific physical property data for trivanadium ytterbium nonaoxide is limited in the scientific literature, its properties can be partially inferred from the general characteristics of ytterbium compounds and similar metal oxides.

Oxidation States and Electronic Configuration

In trivanadium ytterbium nonaoxide, ytterbium is present in the +3 oxidation state, which is the most common oxidation state for ytterbium compounds. Ytterbium(III) compounds are typically nearly colorless, unlike many other lanthanide compounds that often exhibit distinctive colors. The ytterbium ion (Yb³⁺) has an electronic configuration of [Xe]4f¹³, with one electron short of a filled 4f shell.

Vanadium likely exists in a high oxidation state in this compound, possibly +5 or a mixed-valence state, which is common in vanadium oxides. The exact oxidation state distribution would require experimental determination through techniques like X-ray photoelectron spectroscopy (XPS) or magnetic measurements.

Related Compounds and Comparative Analysis

Trivanadium ytterbium nonaoxide belongs to a family of compounds with similar structures and compositions. A closely related compound is terbium trivanadium nonaoxide, which has an analogous formula (O9TbV3-15) but contains terbium instead of ytterbium. These compounds represent an interesting class of mixed metal oxides containing rare earth elements and transition metals.

Comparison with Other Ytterbium Compounds

Ytterbium forms a variety of compounds, with most containing the element in the +3 oxidation state. While ytterbium can also exist in the +2 oxidation state in solid compounds, this is less common and typically occurs in specific materials like ytterbium(II) oxide (YbO), which adopts the same structure as calcium oxide (CaO).

Table 2: Comparison of Selected Ytterbium Compounds

Compound	Formula	Oxidation State of Yb	Structure Type
Trivanadium ytterbium nonaoxide	O9V3Yb-15	+3	Not fully determined
Ytterbium(III) oxide	Yb₂O₃	+3	Rare-earth C-type sesquioxide
Ytterbium(II) oxide	YbO	+2	NaCl-type (rock salt)
Ytterbium(III) chloride	YbCl₃	+3	Hexagonal or monoclinic

Analytical Characterization Methods

The characterization of trivanadium ytterbium nonaoxide would typically involve a combination of spectroscopic, diffraction, and other analytical techniques.

Spectroscopic Methods

Spectroscopic techniques provide valuable information about the electronic structure and chemical environment of elements within compounds. For trivanadium ytterbium nonaoxide, relevant spectroscopic methods would include:

• UV-Visible Spectroscopy: This technique can provide information about electronic transitions in the compound. Ytterbium(III) compounds typically show characteristic absorption bands related to f-f transitions.

• Fluorescence Spectroscopy: Some ytterbium compounds exhibit luminescence properties with characteristic emission bands. A specific ytterbium complex has been reported to show fluorescence bands at 372 nm and luminescence peaks at 633, 609, 545, and 495 nm, corresponding to various f-f transitions of the Yb³⁺ ion.

• Infrared (IR) Spectroscopy: This technique would be useful for identifying metal-oxygen stretching vibrations characteristic of the oxide structure.

Diffraction Methods

X-ray diffraction (XRD) techniques are essential for determining the crystal structure of compounds like trivanadium ytterbium nonaoxide. Powder XRD would provide information about the crystalline phase, while single-crystal XRD (if suitable crystals can be grown) would offer detailed structural information including bond lengths, angles, and coordination environments.

Compositional Analysis

Techniques such as inductively coupled plasma (ICP) spectrometry can be used to determine the elemental composition of the compound, particularly the ratios of ytterbium and vanadium. This information is crucial for confirming the purity and stoichiometry of the synthesized material.

Future Research Directions

Research on trivanadium ytterbium nonaoxide and related compounds presents several promising directions for future investigation:

Property Investigation

Detailed studies of the physical, chemical, and electronic properties of trivanadium ytterbium nonaoxide would contribute to understanding its potential applications. Properties of interest include:

• Magnetic behavior

• Optical properties, including luminescence

• Catalytic activity

• Thermal stability

• Electronic conductivity

Comparative Studies

Comparing trivanadium ytterbium nonaoxide with related compounds, such as terbium trivanadium nonaoxide and other rare earth-vanadium oxides, could provide insights into trends across the lanthanide series and the influence of different rare earth elements on the properties of mixed metal oxides.